![molecular formula C12H8BrCl B1272330 4-Bromo-4'-chloro-1,1'-biphenyl CAS No. 23055-77-8](/img/structure/B1272330.png)
4-Bromo-4'-chloro-1,1'-biphenyl
Overview
Description
4-Bromo-4'-chloro-1,1'-biphenyl is a synthetic compound which is used for a variety of scientific research applications. It is a white, odorless crystalline solid which is soluble in organic solvents. This compound is used in a variety of scientific research applications due to its unique properties. It is a versatile compound that can be used in a wide range of experiments and research.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : 4-Bromobiphenyl has been synthesized using bromination of biphenyl with orientation catalysts, demonstrating control over the reaction by using chlorine as a substituent. This method effectively inhibits the production of by-products like 2-bromo biphenyl and 4,4′-dibromo biphenyl (Jia Feng-cong, 2006).
Electrochemical Properties : Research on the electroreduction of halogenated biphenyls, including 4-bromo and 4-chloro biphenyls, reveals kinetic control and electron-transfer mechanisms in these reactions. These findings are crucial for understanding the electrochemical behavior of such compounds (J. Rusling & J. V. Arena, 1985).
Complex Formation and Analysis
- Complex Formation with Metals : Copper(II) and oxido-vanadium(IV) complexes of a derivative of 4-bromo-2-(((5-chloro-2-hydroxyphenyl)imino)methyl)phenol have been synthesized. These complexes exhibit different geometries and have been characterized using various analytical methods, providing insights into the structural and thermal properties of these metal-organic frameworks (R. Takjoo et al., 2013).
Luminescence and Thermal Properties
- Luminescence and Thermal Stability : Studies on biphenyl carbazole derivatives, including 4-bromo-[1,1'-biphenyl]-4-yl derivatives, focus on their luminescence properties and thermal stability. Such compounds are of interest for potential applications in optoelectronic devices and materials science (Gui‐Mei Tang et al., 2021).
Liquid Crystal Research
- Liquid Crystal Intermediates : The compound 4'-Bromoethynyl-4-pentyl-biphenyl, a derivative of 4-Bromobiphenyl, has been synthesized and optimized for use as a liquid crystal intermediate. This highlights its potential application in the field of liquid crystal technology (Z. Miao et al., 2013).
Environmental Impact Studies
- Environmental Impact : One study identified 4'-bromo-[1,1'-biphenyl]-4-ol among the estrogenic compounds emitted during the combustion of electronic waste. This finding is critical for understanding the environmental and health impacts of disposing electronic waste (C. Owens et al., 2007).
Mechanism of Action
Mode of Action
It’s known that brominated and chlorinated biphenyls can interact with cellular components, potentially altering their function .
Biochemical Pathways
It’s known that similar compounds can interfere with various biochemical pathways, including those involved in the metabolism of lipids and hormones .
Pharmacokinetics
It’s known that similar compounds can be absorbed through the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine and feces . These properties can significantly impact the bioavailability of the compound.
Result of Action
Similar compounds have been known to cause various effects at the molecular and cellular levels, including oxidative stress, dna damage, and disruption of hormone signaling .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-4’-chloro-1,1’-biphenyl. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with biological targets .
properties
IUPAC Name |
1-bromo-4-(4-chlorophenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrCl/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMXVUHANYJZYHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(C=C2)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23055-77-8 | |
Record name | 4-Bromo-4'-chloro-1,1'-biphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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